3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• IUPAC Name: 3-methyl-4-(1,3-thiazol-4-yl)butan-2-ol
• InChI: InChI=1S/C8H13NOS/c1-6(7(2)10)3-8-4-11-5-9-8/h4-7,10H,3H2,1-2H3
• InChI Key: JNKRJPXXVWOKRD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=N1)C(C)O

Description

3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol is a secondary alcohol featuring a methyl group at the C3 position and a 1,3-thiazol-4-yl substituent at the C4 position. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, contributes to the compound’s electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol typically involves the formation of the thiazole ring followed by the introduction of the butan-2-ol moiety. One common method involves the cyclization of appropriate precursors under acidic or basic conditions to form the thiazole ring. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as sulfuric acid or sodium hydroxide .

Industrial Production Methods

Industrial production of thiazole derivatives, including 3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol, often involves large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases production efficiency .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole derivative.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the carbon atoms of the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dihydrothiazole derivatives.

Substitution: Formation of halogenated or aminated thiazole derivatives.

Scientific Research Applications

3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex thiazole derivatives.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for potential use in anticancer and antiviral therapies.

Industry: Utilized in the production of dyes, fungicides, and biocides

Mechanism of Action

The mechanism of action of 3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol involves its interaction with various molecular targets. The thiazole ring can interact with enzymes and receptors, leading to inhibition or activation of specific biochemical pathways. For example, it may inhibit microbial enzymes, leading to antimicrobial effects, or interact with cellular receptors to exert anticancer properties .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Thiazole-Containing Alcohols and Carboxylic Acids

Key Compounds:

• 2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid (): Features a benzoic acid moiety attached to a methyl-substituted thiazole.
• 4-Methyl-2-[1-(tert-butoxycarbonyl)piperid-4-yl]-1,3-thiazole-5-carboxylic acid (): Combines a piperidine ring and carboxylic acid with a thiazole core.

Compound	Molecular Formula	Key Structural Features	Physical Properties	Biological Activity	References
3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol	C₈H₁₃NOS	Secondary alcohol, thiazol-4-yl substituent	Boiling point, solubility inferred from analogs	Not explicitly reported	—
2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid	C₁₁H₉NO₂S	Benzoic acid, methyl-thiazole	mp 139.5–140°C	Not reported in evidence
6-(1,3-Thiazol-4-yl)-1,3-benzoxazol-2(3H)-one	C₁₀H₆N₂O₂S	Benzoxazolone fused with thiazole	—	MIC = 31.25 µg/mL (Gram-positive bacteria)

Comparison Insights :

• Solubility : The hydroxyl group in 3-methyl-4-(1,3-thiazol-4-yl)butan-2-ol may enhance water solubility compared to carboxylic acid derivatives (e.g., mp 139.5°C for 2-(2-methyl-thiazol)benzoic acid suggests lower solubility) .
• Bioactivity : Thiazole-containing benzoxazolones exhibit antimicrobial activity, suggesting that the thiazole ring contributes to interactions with bacterial targets .

Heterocyclic Variations: Thiadiazole vs. Thiazole

Key Compound:

• 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol (): Replaces the thiazole with a thiadiazole ring.

Compound	Heterocycle	Molecular Weight	Key Differences
3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol	Thiazole (S, N)	171.26 (calculated)	Higher aromaticity due to thiazole
3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol	Thiadiazole (S, 2N)	172.25	Increased electronegativity

Comparison Insights :

Bioactive Thiazole Derivatives

Key Compounds:

• N-[4-(4-Hydroxy-3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide (6a) (): COX-1/COX-2 inhibitor (IC₅₀ ~9–11 mM).
• Bitertanol (): Fungicidal butan-2-ol derivative with triazole and biphenyl groups.

Compound	Functional Groups	Biological Activity	Mechanism
3-Methyl-4-(1,3-thiazol-4-yl)butan-2-ol	Alcohol, thiazole	Not reported	—
6a (COX inhibitor)	Acetamide, methoxyphenyl-thiazole	Anti-inflammatory	Non-selective COX inhibition
Bitertanol	Triazole, biphenyl ether	Fungicidal	Target unknown (speculative)

Comparison Insights :

• Substituent Impact: The absence of bulky aromatic groups (e.g., biphenyl in Bitertanol) in 3-methyl-4-(1,3-thiazol-4-yl)butan-2-ol may limit its fungicidal activity but reduce steric hindrance for other interactions.
• Pharmacological Potential: Thiazole-acetamide hybrids (e.g., 6a) demonstrate COX inhibition, suggesting that the target compound’s alcohol group could be modified to enhance bioactivity .

Physicochemical Properties and Reactivity

• Boiling Points : Simple alcohols like butan-2-ol derivatives () have lower boiling points than aromatic thiazole-carboxylic acids due to weaker intermolecular forces.
• Acidity : The hydroxyl group in 3-methyl-4-(1,3-thiazol-4-yl)butan-2-ol is less acidic than carboxylic acids (e.g., ) but more acidic than ethers or hydrocarbons.